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Compound of Interest

Compound Name: Barium bromate
CAS No.: 13967-90-3
Cat. No.: B079177
Get Quote
. J

Thermal Analysis

Thermal analysis techniques are crucial for determining the thermal stability and decomposition
characteristics of barium bromate. Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC) are the primary methods used for this purpose.

Thermogravimetric Analysis (TGA)

Application Note: TGA measures the change in mass of a sample as a function of temperature.
For barium bromate, TGA is used to determine the temperature at which it decomposes and
to quantify the mass loss associated with this decomposition. Barium bromate can exist in
both anhydrous (Ba(BrOs)z2) and monohydrate (Ba(BrOs)2-H20) forms, which will exhibit
different thermal profiles. The monohydrate form is expected to initially lose water, followed by
the decomposition of the anhydrous salt at a higher temperature.

Protocol for Thermogravimetric Analysis of Barium Bromate:

e Instrument: A calibrated thermogravimetric analyzer.
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o Sample Preparation: Accurately weigh 5-10 mg of the barium bromate sample into a
ceramic or platinum TGA pan.

o Experimental Conditions:

o Purge Gas: Nitrogen or Argon at a flow rate of 20-50 mL/min to provide an inert
atmosphere.

o Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to 600 °C
at a constant heating rate of 10 °C/min.

o Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve
will show distinct steps corresponding to dehydration and decomposition. The decomposition
of anhydrous barium bromate to barium bromide (BaBrz) and oxygen (O2) is expected to
commence at approximately 260 °C.[1] For the monohydrate, an initial weight loss
corresponding to one water molecule will be observed at a lower temperature (around 180
°C).[2]

Differential Scanning Calorimetry (DSC)

Application Note: DSC measures the difference in heat flow between a sample and a reference
as a function of temperature. It is used to identify phase transitions, such as melting and
decomposition, and to determine the enthalpy changes associated with these processes. For
barium bromate, DSC can pinpoint the onset and peak temperatures of its exothermic
decomposition.

Protocol for Differential Scanning Calorimetry of Barium Bromate:

Instrument: A calibrated differential scanning calorimeter.

o Sample Preparation: Accurately weigh 2-5 mg of the barium bromate sample into an
aluminum or copper DSC pan. Seal the pan hermetically.

+ Reference: An empty, sealed DSC pan.
o Experimental Conditions:

o Purge Gas: Nitrogen or Argon at a flow rate of 20-50 mL/min.
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o Temperature Program: Heat the sample from ambient temperature to 400 °C at a heating
rate of 10 °C/min.

o Data Analysis: The DSC thermogram will show an exothermic peak corresponding to the
decomposition of barium bromate. The onset and peak temperatures of this exotherm
should be determined.

Quantitative Data from Thermal Analysis

Anhydrous Barium Barium Bromate
Parameter
Bromate Monohydrate
" ~180 (dehydration)[2], ~260
Decomposition Onset (°C) ~260[1] -
(decomposition)[1]
- ~4.38% (dehydration),
] ~24.42% (for decomposition to o
Theoretical Mass Loss (%) ~23.35% (decomposition to

BaBrz) BaBry)
2

Experimental Workflow for Thermal Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]
o 2. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]

» To cite this document: BenchChem. [Analytical techniques for the characterization of barium
bromate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079177/docs#analytical-techniques-for-the-
characterization-of-barium-bromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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